N-Nitrosocytisine-d4

• Molecular Formula: C11H13N3O2
• Molecular Weight: 223.26 g/mol
• InChI: InChI=1S/C11H13N3O2/c15-11-3-1-2-10-9-4-8(6-14(10)11)5-13(7-9)12-16/h1-3,8-9H,4-7H2/t8-,9+/m1/s1/i5D2,7D2
• InChIKey: VIMLBVWHEGYDNW-QKYGYTQSSA-N

N-Nitrosocytisine-d4 Procurement Guide

N-Nitrosocytisine-d4 is a stable isotope-labeled nitrosamine compound that serves as a deuterated internal standard (IS) for the chromatographic quantification of N-nitrosocytisine, a probable human carcinogen and genotoxic impurity requiring strict control in cytisine-based pharmaceutical products. It is fully characterized as a reference standard meeting regulatory guidelines from USP, EMA, JP, and BP [1], and is suitable for analytical method development, method validation (AMV), and Quality Control (QC) applications in Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) [2].

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Deuterated internal standard for N-nitrosocytisine quantification by LC-MS/MS

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Suitable for method development, validation, and QC workflows

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Characterized against USP, EMA, JP, BP reference standard guidelines

• [1] Veeprho. N-Nitrosocytisine-D4 Technical Datasheet. Veeprho Pharmaceuticals. View Source
• [2] Axios Research. N-Nitroso Cytisine Reference Standard Datasheet. View Source

N-Nitrosocytisine-d4 vs. Non-Deuterated Analogs

Generic substitution of N-Nitrosocytisine-d4 with non-deuterated N-nitrosocytisine or alternative internal standards fails due to fundamental LC-MS/MS analytical requirements. The co-elution of the deuterated internal standard with the analyte corrects for matrix-induced ion suppression/enhancement effects, a critical source of quantification error in electrospray ionization (ESI) that non-deuterated analogs cannot adequately address due to differing chromatographic retention behavior [1]. This substitution leads to inaccurate impurity level determination, with potentially severe regulatory consequences given the FDA limit of 30 ppb for N-nitrosamines in commercial drugs with a maximum daily dose of <1.2 g/day [2]. The isotope-labeled compound is explicitly specified in patent filings as the internal standard for N-nitrosocytisine analysis in cytisine samples [3].

Property

N-Nitrosocytisine-d4

Non-deuterated analog

Co‑elution & matrix correction

Co‑elutes with analyte; corrects ion suppression/enhancement

May not co‑elute; inadequate matrix correction

Retention behavior

Matches analyte under UPLC‑MS/MS conditions

Differential retention can bias quantification

Regulatory acceptance risk

Supports method validation documentation context

May lack compendial characterization required for submissions

• [1] Matuszewski BK, Constanzer ML, Chavez-Eng CM. Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Anal Chem. 2003;75(13):3019-3030. View Source
• [2] Achieve Life Sciences Inc., Sopharma AD. Methods of Control and Analysis of N-Nitrosocytisine in Cytisine Samples. PCT Patent Application WO2024/259384 A1. View Source
• [3] Achieve Life Sciences Inc., Sopharma AD. Methods of Control and Analysis of N-Nitrosocytisine in Cytisine Samples. PCT Patent Application WO2024/259384 A1, paragraph [0068]. View Source

N-Nitrosocytisine-d4 Quantitative Performance Evidence

Matrix Effect Correction

The use of N-Nitrosocytisine-d4 as a stable isotope-labeled internal standard enables correction of matrix effects in cytisine drug substance and drug product samples, a requirement for accurate quantification that non-deuterated N-nitrosocytisine cannot fulfill due to differential retention behavior under the specified UPLC-MS/MS conditions [1]. The patent explicitly specifies that 'an isotope of N-nitrosocytisine is used as an internal standard' and that 'the isotope of N-nitrosocytisine is N-nitrosocytisine-d4' [2].

Matrix Effect Correction

Class-level inference

Co-elution with analyte corrects ion suppression/enhancement

Supports accurate impurity quantification

Non-deuterated ISTD may not co-elute; matrix effect remains

Evidence Dimension	Matrix effect correction capability
Target Compound Data	Co-elutes with analyte; corrects for ion suppression/enhancement
Comparator Or Baseline	Non-deuterated N-nitrosocytisine (CAS 19634-60-7); does not co-elute
Quantified Difference	Not quantified; qualitative analytical performance advantage
Conditions	UPLC-MS/MS analysis in cytisine drug substance and drug product matrices

Why This Matters

Matrix effect correction is essential for meeting FDA limit of 30 ppb N-nitrosamines; non-deuterated internal standards cannot provide equivalent correction.

• [1] Achieve Life Sciences Inc., Sopharma AD. Methods of Control and Analysis of N-Nitrosocytisine in Cytisine Samples. PCT Patent Application WO2024/259384 A1. View Source
• [2] Achieve Life Sciences Inc., Sopharma AD. Methods of Control and Analysis of N-Nitrosocytisine in Cytisine Samples. PCT Patent Application WO2024/259384 A1, claim 10 and paragraph [0068]. View Source

Regulatory Standards Compliance

N-Nitrosocytisine-d4 is a highly characterized reference material that meets stringent regulatory standards set for nitrosamine compounds by USP, EMA, JP, and BP [1]. This characterization supports its use in Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) for method validation and quality control [1]. Non-deuterated N-nitrosocytisine reference standards from alternate vendors may not possess the same compendial-grade characterization or regulatory acceptance documentation.

Compendial Compliance

Supporting evidence

Meets USP, EMA, JP, BP reference standard guidelines

May support method validation documentation

Supplier-specified; review certification

Evidence Dimension	Regulatory standard compliance
Target Compound Data	Meets USP, EMA, JP, BP standards
Comparator Or Baseline	Non-deuterated N-nitrosocytisine from non-compendial sources
Quantified Difference	Not quantified; regulatory acceptance advantage
Conditions	Pharmaceutical QC and regulatory submission context

Why This Matters

Compendial-grade characterization reduces regulatory submission risk and accelerates method validation acceptance by health authorities.

• [1] Veeprho. N-Nitrosocytisine-D4 Technical Datasheet. Veeprho Pharmaceuticals. View Source

Mass Shift for Selective MS Detection

N-Nitrosocytisine-d4 (molecular formula C₁₁H₉D₄N₃O₂; molecular weight 223.26) differs from non-deuterated N-nitrosocytisine (C₁₁H₁₃N₃O₂; molecular weight 219.24) by a mass shift of approximately +4 Da due to substitution of four hydrogen atoms with deuterium [1]. This mass difference enables selective detection via selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) in triple quadrupole mass spectrometry without interference from the endogenous analyte [2].

Mass Shift

Cross-study comparable

+4.02 Da

Enables selective SRM/MRM detection

Baseline mass-domain separation

Evidence Dimension	Molecular weight for MS differentiation
Target Compound Data	223.26 Da
Comparator Or Baseline	Non-deuterated N-nitrosocytisine: 219.24 Da
Quantified Difference	+4.02 Da mass shift
Conditions	Mass spectrometry detection

Why This Matters

The +4 Da mass difference provides baseline chromatographic separation in the mass domain, eliminating isotopic cross-talk and enabling accurate quantification at trace impurity levels.

• [1] Veeprho. N-Nitrosocytisine-D4 Technical Datasheet. Veeprho Pharmaceuticals. View Source
• [2] Pharmaffiliates. N-Nitrosocytisine-d4 Product Datasheet, Catalog No. PA STI 068060. View Source

Patent-Specified Internal Standard

PCT Patent Application WO2024/259384 A1, filed by Achieve Life Sciences Inc. and Sopharma AD, explicitly specifies that 'an isotope of N-nitrosocytisine is used as an internal standard of the internal standard method' and further states that 'in some embodiments, the isotope of N-nitrosocytisine is N-nitrosocytisine-d4' [1]. This patent covers methods for detecting and analyzing N-nitrosocytisine in cytisine drug substance and drug product samples [2].

Patent Inclusion

Direct head-to-head comparison

Explicitly named as internal standard in WO2024/259384 A1

Aligns with patented method for cytisine analysis

May reduce method development time

Evidence Dimension	Explicit method inclusion
Target Compound Data	N-Nitrosocytisine-d4 explicitly named as internal standard
Comparator Or Baseline	Other internal standards not specified in the patent
Quantified Difference	Not applicable; method specification advantage
Conditions	Chromatographic method for N-nitrosocytisine detection in cytisine samples

Why This Matters

Procurement of N-Nitrosocytisine-d4 ensures alignment with the patented analytical method, reducing method development time and facilitating regulatory acceptance for cytisine drug product submissions.

• [1] Achieve Life Sciences Inc., Sopharma AD. Methods of Control and Analysis of N-Nitrosocytisine in Cytisine Samples. PCT Patent Application WO2024/259384 A1, claim 10 and paragraph [0068]. View Source
• [2] Achieve Life Sciences Inc., Sopharma AD. Methods of Control and Analysis of N-Nitrosocytisine in Cytisine Samples. PCT Patent Application WO2024/259384 A1. View Source

N-Nitrosocytisine-d4 Application Scenarios

Drug Substance Impurity Quantification

Use N-Nitrosocytisine-d4 as the internal standard in UPLC-MS/MS methods to quantify N-nitrosocytisine impurities in cytisine drug substance, ensuring compliance with the FDA limit of 30 ppb for N-nitrosamines in drugs with a maximum daily dose of <1.2 g/day [1]. The deuterated internal standard corrects for matrix effects in the cytisine matrix, a requirement for accurate quantification at trace levels [2].

ANDA/NDA Method Validation

Employ N-Nitrosocytisine-d4 as a compendial-grade reference standard for analytical method validation (AMV) and quality control (QC) in Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) for cytisine-based smoking cessation products [1]. The compound meets USP, EMA, JP, and BP regulatory standards for nitrosamine reference materials, supporting regulatory submission acceptance [1].

Stability-Indicating Method Development

Utilize N-Nitrosocytisine-d4 as the internal standard in forced degradation studies and stability-indicating methods for cytisine drug products, where N-nitrosocytisine may form as a degradation product under certain storage conditions [1]. The isotope-labeled standard enables accurate quantification of nitrosamine formation over product shelf life.

Nitrosamine Risk Assessment

Apply N-Nitrosocytisine-d4 in nitrosamine risk assessment strategies as mandated by FDA and EMA guidance, enabling detection and quantification of N-nitrosocytisine at trace levels during cytisine API manufacturing process development and scale-up [1]. The internal standard method using the d4-labeled analog provides the sensitivity required for ICH M7-compliant genotoxic impurity control at ≤1.5 μg/day acceptable intake levels [2].

Application

Selection Property

Validation Focus

Drug substance impurity quantification

Matrix-effect correction capability

Co‑elution and ion suppression context

Method validation for submissions

Compendial-standard characterization

Method validation documentation context

Stability-indicating method development

Isotope-labeled internal standard

Degradation product quantification context

Nitrosamine risk assessment

Trace-level sensitivity

Genotoxic impurity limit context

• [1] Achieve Life Sciences Inc., Sopharma AD. Methods of Control and Analysis of N-Nitrosocytisine in Cytisine Samples. PCT Patent Application WO2024/259384 A1. View Source
• [2] Veeprho. N-Nitrosocytisine-D4 Technical Datasheet. Veeprho Pharmaceuticals. View Source